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Compound of Interest

Compound Name: Taltobulin intermediate-8

Cat. No.: B12376728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Taltobulin, a potent anti-tubulin

agent, with a specific focus on its synthesis intermediate, designated as intermediate-8. This

document details the chemical properties, synthesis, mechanism of action, and relevant

experimental protocols for these compounds, aimed at supporting research and development

in oncology and related fields.

Core Compound Data
The following table summarizes the key quantitative data for Taltobulin and its intermediate-8,

facilitating easy comparison and reference.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Taltobulin 228266-40-8 C₂₇H₄₃N₃O₄ 473.65

Taltobulin

intermediate-8
676487-38-0 C₂₂H₄₀N₂O₅ 412.56

Synthesis and Experimental Protocols
The synthesis of Taltobulin is a multi-step process involving the preparation of several key

intermediates. While a detailed, step-by-step protocol for the synthesis of Taltobulin
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intermediate-8 is not publicly available, the general synthetic strategy for Taltobulin involves a

convergent approach. This typically includes the synthesis of key building blocks followed by

their sequential coupling.

One of the crucial steps in the synthesis of Taltobulin and its analogues is the peptide coupling

of sterically hindered amino acid residues. A common method employed is the use of a Bts (N-

benzenesulfonyl-L-tryptophan) protected amino acid chloride, which demonstrates high

reactivity and efficiency in these challenging coupling reactions.

General Experimental Workflow for Taltobulin Synthesis
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Caption: A generalized workflow for the convergent synthesis of Taltobulin.

Mechanism of Action: Tubulin Polymerization
Inhibition and Apoptosis
Taltobulin exerts its potent cytotoxic effects by disrupting microtubule dynamics, a critical

process for cell division, intracellular transport, and maintenance of cell structure.
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Tubulin Polymerization Inhibition:

Taltobulin acts as a tubulin polymerization inhibitor. Microtubules are dynamic polymers of α-

and β-tubulin heterodimers. Taltobulin binds to tubulin, preventing the polymerization of these

dimers into microtubules. This disruption of microtubule formation leads to a cascade of cellular

events, ultimately culminating in cell cycle arrest and apoptosis.

Induction of Apoptosis:

The disruption of microtubule dynamics by Taltobulin triggers the intrinsic pathway of apoptosis.

This signaling cascade is initiated by cellular stress, such as the failure of mitotic spindle

formation.

Signaling Pathway of Taltobulin-Induced Apoptosis
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Caption: The signaling cascade initiated by Taltobulin, leading to apoptosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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